Acpt-II
Acpt-II
ACPT-II is a general competitive antagonist of metabotropic glutamate (mGlu) receptors. The KB values for mGlu1a, mGlu2, and mGlu4a receptors are 115, 88, and 77 µM, respectively. It binds to the large extracellular domain called a Venus flytrap module, where agonists bind. ACPT-II is a stereoisomer of the group III mGlu receptor-selective antagonist, ACPT-I.
Brand Name:
Vulcanchem
CAS No.:
195209-04-2
VCID:
VC20897929
InChI:
InChI=1S/C8H11NO6/c9-8(7(14)15)1-3(5(10)11)4(2-8)6(12)13/h3-4H,1-2,9H2,(H,10,11)(H,12,13)(H,14,15)/t3-,4+,8?
SMILES:
C1C(C(CC1(C(=O)O)N)C(=O)O)C(=O)O
Molecular Formula:
C8H11NO6
Molecular Weight:
217.18 g/mol
Acpt-II
CAS No.: 195209-04-2
Cat. No.: VC20897929
Molecular Formula: C8H11NO6
Molecular Weight: 217.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | ACPT-II is a general competitive antagonist of metabotropic glutamate (mGlu) receptors. The KB values for mGlu1a, mGlu2, and mGlu4a receptors are 115, 88, and 77 µM, respectively. It binds to the large extracellular domain called a Venus flytrap module, where agonists bind. ACPT-II is a stereoisomer of the group III mGlu receptor-selective antagonist, ACPT-I. |
|---|---|
| CAS No. | 195209-04-2 |
| Molecular Formula | C8H11NO6 |
| Molecular Weight | 217.18 g/mol |
| IUPAC Name | (1R,2S)-4-aminocyclopentane-1,2,4-tricarboxylic acid |
| Standard InChI | InChI=1S/C8H11NO6/c9-8(7(14)15)1-3(5(10)11)4(2-8)6(12)13/h3-4H,1-2,9H2,(H,10,11)(H,12,13)(H,14,15)/t3-,4+,8? |
| Standard InChI Key | FERIKTBTNCSGJS-OBLUMXEWSA-N |
| Isomeric SMILES | C1[C@H]([C@H](CC1(C(=O)O)N)C(=O)O)C(=O)O |
| SMILES | C1C(C(CC1(C(=O)O)N)C(=O)O)C(=O)O |
| Canonical SMILES | C1C(C(CC1(C(=O)O)N)C(=O)O)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
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